![molecular formula C10H19BrO2 B1616030 Octyl bromoacetate CAS No. 38674-98-5](/img/structure/B1616030.png)
Octyl bromoacetate
Overview
Description
Octyl bromoacetate is a chemical compound with the molecular formula C10H19BrO2 . It is also known as Bromoacetic acid, octyl ester .
Synthesis Analysis
The synthesis of this compound can be accomplished through esterification. In one study, bromoacetic acid and octyl alcohol were esterified in xylene in the presence of 0.1% p-toluene sulfonic acid (a catalyst), until the azeotropic amount of water (1.8 mL) was removed .
Molecular Structure Analysis
The molecular structure of this compound consists of a chain of 10 carbon atoms (C10), 19 hydrogen atoms (H19), a bromine atom (Br), and two oxygen atoms (O2) . The IUPAC Standard InChIKey for this compound is ZBNUZMDEFBLZIJ-UHFFFAOYSA-N .
Chemical Reactions Analysis
This compound has been used in the synthesis of octyl esters. In one study, five biocatalysts were evaluated in syntheses of octyl caprylate, octyl caprate, and octyl laurate, in which conversions higher than 90% were achieved .
Scientific Research Applications
Triethylborane-Induced Reactions
- Triethylborane-induced bromine atom-transfer radical addition in aqueous media was studied, involving a mixture of ethyl bromoacetate and 1-octene, highlighting solvent effects on radical addition reactions (Yorimitsu et al., 2001).
Alkylation of Resorcinarenes
- Microwave-assisted alkylation of ortho-methyl-tetra-C-naphthyl-resorcinarene and its derivatives with haloalkanes and ethyl bromoacetate was conducted, leading to the production of phosphonates (Serkova et al., 2018).
Reactions in Ionic Liquids
- Triethylborane-induced radical reactions in ionic liquids, including the atom transfer radical addition of benzyl bromoacetate to 1-octene, demonstrated the polar nature of ionic liquids in these reactions (Yorimitsu & Oshima, 2002).
Electrocatalytic Reduction of Halogenated Acids
- The electrocatalytic reduction of various halogenated acids, including bromoacetic acids, was investigated using modified electrodes, offering insights into catalytic reduction of organohalide compounds (Liu et al., 2000).
Synthesis of Difluoroallenes
- A study on the synthesis of 1,1-difluoroallenes explored the reaction of carbonyl compounds with bromoacetates, indicating potential in organic synthesis applications (Yokota et al., 2009).
Ecotoxicology of Bromoacetic Acid
- Research on the ecotoxicology of bromoacetic acid on estuarine phytoplankton demonstrated its impact on ecosystem productivity, highlighting environmental implications (Gordon et al., 2015).
Synthesis of 1,3-Dihydro-Imidazol-2-Ones
- The synthesis of disubstituted 1,3-dihydro-imidazol-2-ones using a bromoacetal linker on a solid support was achieved, showing potential in medicinal chemistry (Rosse et al., 2004).
Chiral Stationary Phase for HPLC
- Bromoacetate-substituted beta-CD-bonded silica particles were used as a chiral stationary phase in HPLC, proving effective in the separation of aromatic positional and chiral isomers (Chelvi et al., 2010).
Nickel-Catalyzed Carbodifunctionalization
- Nickel-catalyzed tandem reaction of N-vinylamides with arylboronic acids and bromoacetate was developed, offering a new approach in peptide chemistry and protein engineering (Yang et al., 2020).
Future Directions
The future research directions for Octyl bromoacetate could involve exploring its potential applications in various fields such as medicine, biotechnology, and materials science. For instance, its role in the synthesis of esters and its potential use as a biocatalyst could be areas of future research .
properties
IUPAC Name |
octyl 2-bromoacetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19BrO2/c1-2-3-4-5-6-7-8-13-10(12)9-11/h2-9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBNUZMDEFBLZIJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCOC(=O)CBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19BrO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80324236 | |
Record name | Octyl bromoacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80324236 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
38674-98-5 | |
Record name | NSC406077 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=406077 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Octyl bromoacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80324236 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Synthesis routes and methods IV
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.